2-Butyl-4-chloro-5-formylimidazole

Description

2-Butyl-4-chloro-5-formylimidazole is a chemical compound with the molecular formula C8H11ClN2O and a molecular weight of 186.64 . It is also known by several synonyms, including BCFI, 2-BUTYL-4-CHLORO-1H-IMIDAZOLE-5-CARBALDEHYDE, and Losartan EP Impurity D . This compound appears as a yellow solid and is stable under recommended temperatures and pressures . However, it is important to avoid dust generation and strong oxidizing agents when handling it .

This substance is primarily utilized as an API intermediate in the chemical manufacture of various APIs and advanced intermediates . Notably, it serves as an intermediate for the anti-hypertensive drug Chlosartan . It can also be employed in the synthesis of N-(biphenylylmethyl)imidazoles, which act as angiotensin II antagonists . Furthermore, 2-Butyl-5-chloro-1H-imidazole-4-carboxaldehyde, an analog of 2-Butyl-4-chloro-5-formylimidazole, is widely utilized in pharmaceutical development, agricultural chemistry, material science, and biochemical research . In pharmaceutical development, it is a key intermediate in synthesizing antifungal and antibacterial agents . In agricultural chemistry, it helps formulate agrochemicals . In material science, it is added to polymer formulations to improve thermal stability and resistance to degradation . Finally, in biochemical research, it serves as a reagent in biochemical assays .

The preparation of 2-butyl-4-chloro-5-formylimidazole can be achieved by reacting glycine with methyl pentanimidate, with (pentanimidoylamino)acetic acid as an intermediate . A process for preparing 2-substituted 4-chloro-5-formylimidazole involves reacting a nitrile with methanol in the presence of hydrochloric acid gas, followed by ammonia treatment . The yield for producing 2-substituted 4-chloro-5-formylimidazole is approximately 70-75%, with a purity exceeding 99% as determined by HPLC . When handling 2-Butyl-4-chloro-5-formylimidazole, potential hazards include skin and eye irritation, respiratory tract irritation, and harm if swallowed or inhaled .

• CAS No.: 83857-96-9
• Product Name: 2-Butyl-4-chloro-5-formylimidazole
• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• IUPAC Name: 2-butyl-5-chloro-1H-imidazole-4-carbaldehyde
• Standard InChI: InChI=1S/C8H11ClN2O/c1-2-3-4-7-10-6(5-12)8(9)11-7/h5H,2-4H2,1H3,(H,10,11)
• Standard InChIKey: JLVIHQCWASNXCK-UHFFFAOYSA-N
• SMILES: CCCCC1=NC(=C(N1)Cl)C=O
• Canonical SMILES: CCCCC1=NC(=C(N1)Cl)C=O
• Appearance: Yellow Solid
• Purity: > 95%
• Synonyms: 2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde; 2-Butyl-5-chloro-1H-imidazole-4-carboxaldehyde; 2-Butyl-4-chloro -5-formylimidazole; 2-Butyl-4-chloroimidazole-5-carboxaldehyde; 2-Butyl-5-formyl-4-chloroimidazole
• PubChem Compound: 55176
• Last Modified: Aug 15 2023